1H,1H-Perfluoroheptylamine

• IUPAC Name: 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptan-1-amine
• InChI: InChI=1S/C7H4F13N/c8-2(9,1-21)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20/h1,21H2
• InChI Key: RWJCANHSJXNRDM-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)N
• Molecular Formula: C7H4F13N
• DSSTOX Substance ID: DTXSID10379835
• Molecular Weight: 349.09 g/mol
• CAS RN: 423-49-4

Description

Perfluoroheptylamine is a compound that belongs to the class of perfluorinated amines, which are characterized by the presence of fluorine atoms attached to the carbon chain and an amine group. These compounds are known for their unique properties due to the strong carbon-fluorine bonds and the presence of the nitrogen group.

Synthesis Analysis

The synthesis of perfluoroalkylamines can be achieved through various methods. One such method involves the treatment of 3-(perfluoroalkyl)-1,2-epoxypropane with ammonia or aliphatic and cycloaliphatic amines to obtain 2-hydroxy-3-(perfluoroalkyl)propylamines with high yields. These compounds are then characterized by elemental analyses, boiling points, and high-resolution 1H NMR spectral data .

Molecular Structure Analysis

The molecular structure of perfluorinated compounds can be complex and unique. For example, the molecular structure of perfluoro-(1,4-dimethyl-2,3-diazacyclohepta-1,3-diene) has been studied using gas-phase electron diffraction, revealing a C2 conformer with a torsion angle around the single N-N bond of 52.4°. The NNCC(C2) fragments are planar, and the ring conformation closely resembles that of the cyclohepta-1,3-diene ring in related compounds .

Chemical Reactions Analysis

Perfluoroalkylamines can participate in various chemical reactions due to their functional groups. For instance, perfluoro(1,2-epoxycyclohexane) reacts with bifunctional nucleophiles such as urea, thiourea, and benzene-1,2-diamine via opening of the oxirane ring followed by heterocyclization to give fluorinated benzimidazole, 1,3-benzothiazole, and phenazine derivatives, respectively .

Physical and Chemical Properties Analysis

The physical and chemical properties of perfluoroalkylamines are influenced by the fluorine atoms and the amine group. These compounds typically exhibit high thermal stability, hydrophobicity, and unique electronic properties. For example, in the context of perovskite solar cells, fluoroethylamine derivatives have been used to passivate defects in the perovskite film, improving carrier lifetime and device efficiency. The introduction of fluorine atoms in the molecule can affect the distribution of the atoms throughout the film and at the surface, influencing the overall properties of the material .

Scientific Research Applications

• Copper-Catalyzed Arylation : A general method for the arylation of 1H-perfluoroalkanes using copper chloride/phenanthroline catalyst has been developed. This method is significant for organic synthesis involving perfluoroalkanes (Popov, Lindeman, & Daugulis, 2011).

• Metabolite Identification in Biofluids : MetaboMiner, a software tool for metabolite identification, can handle 1H-1H total correlation spectroscopy (TOCSY) and 1H-13C heteronuclear single quantum correlation (HSQC) data. This is relevant for metabolomics studies involving complex biofluids and uses 1H NMR spectroscopy extensively (Xia, Bjorndahl, Tang, & Wishart, 2008).

• Aqueous Microemulsions Study : The aqueous microemulsion system of fluorinated surfactants and oils like 1H-perfluorohexane has been investigated using NMR self-diffusion method. This research is crucial for understanding the behavior of fluorinated compounds in solution (Johannessen, Walderhaug, & Balinov, 2004).

• In Vivo Magnetic Resonance Imaging (MRI) : 19F magnetic resonance imaging of liver, tumor, and abscess in rats has been performed using exogenous fluorine. This is an important application in medical imaging, leveraging the properties of fluorinated compounds (Longmaid, Adams, Neirinckx, et al., 1985).

• Optical Probe for Hydrogen Peroxide : A study presented a new type of optical probe, Peroxyfluor-1 (PF1), for intracellular imaging of hydrogen peroxide in living cells. Such probes are crucial for biological applications and medical diagnostics (Chang, Pralle, Isacoff, & Chang, 2004).

• NMR Relaxometry in Ionic Liquids : Research on 1H and 19F spin-lattice relaxation for butyltriethylammonium bis(trifluoromethanesulfonyl)imide enhances our understanding of molecular dynamics in ionic liquids. It highlights the importance of 1H–19F relaxation contributions (Kruk, Masiewicz, Lotarska, et al., 2021).

Future Directions

One study suggests that 1H,1H-Perfluoroheptylamine can be used in the fabrication of superhydrophobic-superoleophilic membranes for oil–water separation. This indicates potential future applications in environmental science and technology.